Cas no 1982-49-6 (Siduron)

• Product Name: Siduron
• CAS No: 1982-49-6
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD00072453
• CID: 141147
• Update Time: 2026-05-14

Siduron Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-methylcyclohexyl)-N'-phenyl-
• 1-(2-methylcyclohexyl)-3-phenylurea
• SIDURON
• Siduron Solution
• 1-(2-methyl-cyclohexyl)-3-phenylurea
• 1-phenyl-3-(2-methylcyclohexyl)-urea
• Du Pont 1318
• Du Pont herbicide 1,318
• N-(2-methylcyclohexyl)-N’-phenylurea
• N-(2-methyl-cyclohexyl)-N'-phenyl-urea
• Trey
• Tupersan
• Urea,1-(2-methylcyclohexyl)-3-phenyl
• Urea,N-(2-methylcyclohexyl)-N'-phenyl
• H 1318
• NSC 131951
• DuP-1318
• TUPERSAN(R)
• SIDURON, 1GM, NEAT
• h1318
• dupont1318
• dupontherbicide1,318
• Siduron

• MDL： MFCD00072453
• Inchi： InChI=1S/C14H20N2O/c1-11-7-5-6-10-13(11)16-14(17)15-12-8-3-2-4-9-12/h2-4,8-9,11,13H,5-7,10H2,1H3,(H2,15,16,17)
• InChI Key： JXVIIQLNUPXOII-UHFFFAOYSA-N
• SMILES： CC1CCCCC1NC(NC2=CC=CC=C2)=O

Computed Properties

• Exact Mass: 232.15800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystals
• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 135.5 ºC
• Boiling Point: 341.4±15.0 ºC (760 Torr),
• Flash Point: 121.5±20.5 ºC,
• Refractive Index: 1.5110 (estimate)
• Solubility: Almost insoluble (0.015 g/l) (25 º C),
• PSA: 41.13000
• LogP: 3.85070
• Merck: 13,8561
• Solubility: Soluble in water
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Siduron Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38-52/53
• Safety Instruction： 26-61
• RTECS：YT7350000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas